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Compound of Interest

Compound Name: GA11

Cat. No.: B607586

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Logistical Information for the Handling and Disposal of GA11.

This document provides procedural guidance for the safe disposal of GA11, a gibberellin plant
hormone. Given the limited specific safety data for Gibberellin A11, the following procedures
are based on information for the closely related and well-documented Gibberellic Acid (GA3),
supplemented with general best practices for laboratory chemical waste management.
Gibberellins as a class are not typically classified as hazardous materials.

Quantitative Data

For clarity and comparison, the available quantitative data for Gibberellin A11 and the related
Gibberellic Acid (GA3) are summarized below.

Property Gibberellin A11 (GA11) Gibberellic Acid (GA3)
Molecular Formula C19H2205 C19H2206

Molecular Weight 330.38 g/mol [1] 346.37 g/mol
Appearance - White to pale-yellow solid
Oral LD50 (Rat) No data available > 5,000 mg/kg

Solubility in Water No data available 5g/L
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Experimental Protocols

While a specific, standardized experimental protocol for the disposal of GA11 is not available in
published literature, the following procedure is derived from the safety data sheets of
Gibberellic Acid and general laboratory chemical disposal guidelines.

Objective: To safely dispose of GA11 waste, including pure substance, contaminated labware,
and solutions.

Materials:

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
o Chemical waste container, appropriately labeled

e Absorbent material (e.g., vermiculite, sand) for liquid spills

e pH paper (for solutions)

e Sodium bicarbonate (for neutralization of acidic solutions, if applicable)
o Sealable plastic bags

Procedure for Disposal of Solid GA11 Waste:

e Collection: Carefully collect solid GA11 waste, including unused pure compound and
contaminated disposable labware (e.g., weigh boats, pipette tips), in a designated, sealed
plastic bag.

o Labeling: Clearly label the bag with the chemical name ("Gibberellin A11 Waste") and any
other identifiers required by your institution's waste management program.

o Storage: Store the sealed bag in a designated hazardous waste accumulation area,
segregated from incompatible materials.

» Disposal: Arrange for pickup and disposal by your institution's environmental health and
safety (EHS) department or a licensed chemical waste contractor.
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Procedure for Disposal of Liquid GA11 Waste (Solutions):

Small Spills: In the event of a small spill, absorb the liquid with an inert material such as
vermiculite or sand.

e Collection: Scoop the absorbent material into a designated chemical waste container.

» Neutralization (if applicable): For acidic solutions, neutralize to a pH between 6 and 8 with a
suitable base like sodium bicarbonate before absorption, if deemed safe and appropriate.
Always check for the absence of gas evolution or excessive heat generation.

o Labeling: Label the waste container clearly with "Gibberellin A11 Solution Waste" and list all
components of the solution.

o Disposal: Transfer the sealed container to the hazardous waste accumulation area for
disposal through your institution's EHS program. Do not pour GA11 solutions down the drain
unless explicitly permitted by your local regulations and institutional policies.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of GA11 in a
laboratory setting.

Waste Generation Solid Waste Disposal
Solid GA11 Waste Collectina | Label bag with | Store in designated Dispose via EHS/
(Unused chemical, contaminated labware) sealed plastic bag . contents I waste area licensed contractor
Liquid Waste Disposal
Liquid GA11 Waste Absorb spill with | Collectin alabeled Store in designated Dispose via EHS/
(Solutions, spills) inert material | waste container waste area licensed contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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